1-ethyl-4-(2-methoxybenzyl)piperazine
Overview
Description
1-ethyl-4-(2-methoxybenzyl)piperazine, also known as EMBP, is a synthetic compound that belongs to the piperazine family. EMBP has been studied for its potential use in scientific research, particularly in the field of neuroscience.
Mechanism of Action
1-ethyl-4-(2-methoxybenzyl)piperazine is believed to exert its effects on the central nervous system by binding to specific receptors in the brain. Through this mechanism, 1-ethyl-4-(2-methoxybenzyl)piperazine may modulate neurotransmitter release and affect neuronal signaling pathways, leading to changes in behavior and cognition.
Biochemical and Physiological Effects:
Studies have shown that 1-ethyl-4-(2-methoxybenzyl)piperazine can alter various biochemical and physiological processes in the brain, including serotonin and dopamine release, neuronal firing rates, and synaptic plasticity. These effects may have implications for the treatment of various neurological disorders, such as depression and anxiety.
Advantages and Limitations for Lab Experiments
1-ethyl-4-(2-methoxybenzyl)piperazine has several advantages as a research tool, including its high potency and selectivity for certain neurotransmitter receptors. However, it also has limitations, such as its potential toxicity and the need for specialized equipment and expertise to handle and administer the compound.
Future Directions
There are several potential future directions for research on 1-ethyl-4-(2-methoxybenzyl)piperazine and other piperazine compounds. One area of interest is the development of more selective ligands for specific neurotransmitter receptors, which could lead to more targeted and effective treatments for neurological disorders. Additionally, further studies on the mechanisms of action of piperazine compounds could shed light on the underlying causes of these disorders and inform the development of new therapies.
Scientific Research Applications
1-ethyl-4-(2-methoxybenzyl)piperazine has been used in scientific research to investigate the biochemical and physiological effects of piperazine compounds on the central nervous system. Specifically, 1-ethyl-4-(2-methoxybenzyl)piperazine has been studied for its potential use as a ligand for various neurotransmitter receptors, including the serotonin 5-HT1A receptor.
properties
IUPAC Name |
1-ethyl-4-[(2-methoxyphenyl)methyl]piperazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O/c1-3-15-8-10-16(11-9-15)12-13-6-4-5-7-14(13)17-2/h4-7H,3,8-12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNJLANMBXJZIEH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC2=CC=CC=C2OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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